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Compound of Interest

Compound Name: Isooctane

Cat. No.: B107328

Isooctane: A Comprehensive Laboratory Safety
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides in-depth health and safety information for the handling of
isooctane (2,2,4-Trimethylpentane) in a laboratory setting. Adherence to these guidelines is
critical for ensuring a safe working environment and minimizing the risk of exposure and
accidents.

Hazard Identification and Classification

Isooctane is a highly flammable, colorless liquid with a gasoline-like odor.[1][2][3] It poses
several significant hazards in a laboratory environment.

Primary Hazards:

o Flammability: Isooctane is a highly flammable liquid and vapor.[1][4] Its vapors are heavier
than air and can travel considerable distances to an ignition source, leading to flashback.[1]
Vapor-air mixtures are explosive.[5]

» Aspiration Hazard: May be fatal if swallowed and enters the airways.[4][6] Even small
amounts aspirated into the lungs can cause chemical pneumonitis, which can be fatal.[7]
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o Skin Irritation: Causes skin irritation upon contact.[4][6] Prolonged or repeated contact can
lead to defatting of the skin, resulting in dryness, redness, and dermatitis.[1][7]

o Specific Target Organ Toxicity (Single Exposure): May cause drowsiness or dizziness.[4][6]
Inhalation of high concentrations can lead to central nervous system (CNS) depression, with
symptoms including headache, nausea, reduced alertness, and poor coordination.[1][8]

o Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[4][6]

GHS Classification:

o Flammable Liquids: Category 2[6]

o Aspiration Hazard: Category 1[6]

o Skin Corrosion/Irritation: Category 2[6]

e Specific target organ toxicity — single exposure: Category 3 (Narcotic effects)[6]
e Hazardous to the aquatic environment, Acute, Category 1[6]

e Hazardous to the aquatic environment, Chronic, Category 1[6]

Physical and Chemical Properties

A thorough understanding of isooctane's physical and chemical properties is essential for safe
handling and storage.
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Property

Value

Chemical Formula

CsHa1s[9][10]

Molecular Weight 114.23 g/mol [9]

Appearance Clear, colorless liquid[1][2][9]

Odor Mild hydrocarbon-like/gasoline-like scent[1][3][9]
Boiling Point ~99°C (~210°F)[9]

Melting Point -107°C (-161°F)[9]

Flash Point -12°C (10.4°F)[9][11]

Autoignition Temperature

~415°C (~779°F)[9]

Density

~0.692 g/cm? at 20°C[9]

Vapor Pressure

~49 mmHg at 25°C[9]

Vapor Density

3.9 (Air = 1)[12]

Solubility

Insoluble in water; soluble in organic solvents[2]

[9]

Exposure Limits and Toxicity Data

Exposure to isooctane should be kept below established occupational exposure limits.

Parameter Value Organization

TLV-TWA 300 ppm ACGIH[1][11]
500 ppm (2350 mg/m3) TWA

OSHA PEL _ OSHA[7]
(listed under Octane)
75 ppm TWA,; 350 mg/m3 TWA

NIOSH REL ) NIOSHI[7]
(listed under Octane)
1000 ppm (listed under

IDLH NIOSHI[7]

Octane)
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Toxicity Data:

Test Result Species
LD50 Oral > 5,000 mg/kg Rat[13]
LC50 Inhalation > 33.52 mg/l (4 h) Rat[13]
LD50 Dermal > 2,000 mg/kg Rabbit[13]

Safe Handling and Storage Protocols

Experimental Protocol for Safe Handling:

» Engineering Controls: All work with isooctane should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[1][11] Use explosion-proof ventilation and electrical
equipment.[5][11]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety
goggles, solvent-resistant gloves (nitrile or neoprene are recommended), and a lab coat.[5]
[7][11] For large-scale operations or in situations with potential for significant exposure,
flame-retardant clothing and a NIOSH-approved respirator with organic vapor cartridges may
be necessary.[5][14]

e Grounding and Bonding: Ground and bond all containers and transfer equipment to prevent
static electricity discharge, which can ignite vapors.[5][7][14]

e Ignition Sources: Keep away from all sources of ignition, including open flames, hot surfaces,
sparks, and static discharge.[1][4][14] "No Smoking" policies must be strictly enforced.[4][15]

e Dispensing: Use only non-sparking tools when handling isooctane.[4][5] Avoid splash filling.
[16]

e Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in areas
where isooctane is handled or stored.[1]

Experimental Protocol for Safe Storage:
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o Container Integrity: Store in tightly closed, original containers.[1][17] Containers may be
hazardous when empty as they can retain product residue and explosive vapors.[6]

» Storage Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.
[7][11] Keep away from direct sunlight.[6]

e Incompatible Materials: Store separately from strong oxidizing agents, strong acids, and
strong bases.[1][17]

e Ventilation: Ensure adequate ventilation in storage areas to prevent the accumulation of
flammable vapors.[6]

Emergency Procedures

First Aid Measures:

Exposure Route First Aid Protocol

Remove the individual to fresh air. If breathing is
] difficult, administer oxygen. If breathing has
Inhalation ) o o
stopped, give artificial respiration. Seek

immediate medical attention.[6][7]

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.[6][7]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[6][7]

Do NOT induce vomiting. If vomiting occurs,
) keep head low so that stomach content doesn't
Ingestion ) ] ] ]
get into the lungs. Seek immediate medical

attention.[4][6][7]
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Fire Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), or alcohol-resistant
foam.[1][14]

» Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.[6]
[14]

e Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[1] Containers may explode when heated.[1]

o Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[1][4]

Spill Clean-up Procedure:

o Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.
Remove all sources of ignition.[1]

o Ventilate: Ensure adequate ventilation of the area.[1]

o Containment: For liquid spills, use an inert, non-combustible absorbent material such as
sand, earth, or vermiculite to contain the spill.[7][18] Prevent the spill from entering drains or
waterways.[4][17]

» Clean-up: Using non-sparking tools, carefully collect the absorbed material and place it into a
suitable, labeled container for hazardous waste disposal.[5][7]

o Decontamination: Clean the spill area with soap and water.[18]

o Reporting: Report the spill to the appropriate laboratory supervisor or safety officer.[18]

Visualized Workflows

The following diagrams illustrate critical safety workflows for handling isooctane.
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Emergency Response: Isooctane Spill

Isooctane Spill Occurs

Evacuate Immediate Area

Y

Remove All Ignition Sources

y

Ensure Adequate Ventilation

,

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

:

Contain Spill with Inert Absorbent

:

Collect Absorbed Material
(Use Non-Sparking Tools)

:

Dispose of as Hazardous Waste

l

Decontaminate Spill Area

;

Report Spill to Supervisor

Click to download full resolution via product page

Caption: Emergency response workflow for an isooctane spill.
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PPE Selection Logic for Isooctane Handling
Risk of Inhalation?

Skin Protection: Respiratory Protection:
Solvent-Resistant Gloves NIOSH-Approved Respirator
(Nitrile/Neoprene) with Organic Vapor Cartridges
Lab Coat

No

Standard Ventilation Sufficient

Handling Isooctane

Eye Protection:
Chemical Safety Goggles

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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